Cas no 2002603-33-8 (Methyl 3-methyl-2-(2-methylpropyl)-3-(propan-2-yl)oxirane-2-carboxylate)

• Product Name: Methyl 3-methyl-2-(2-methylpropyl)-3-(propan-2-yl)oxirane-2-carboxylate
• CAS No: 2002603-33-8
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 5752523
• PubChem ID: 165896046
• Update Time: 2023-11-14

Methyl 3-methyl-2-(2-methylpropyl)-3-(propan-2-yl)oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700399
• methyl 3-methyl-2-(2-methylpropyl)-3-(propan-2-yl)oxirane-2-carboxylate
• 2002603-33-8
• Methyl 3-methyl-2-(2-methylpropyl)-3-(propan-2-yl)oxirane-2-carboxylate

• Inchi： 1S/C12H22O3/c1-8(2)7-12(10(13)14-6)11(5,15-12)9(3)4/h8-9H,7H2,1-6H3
• InChI Key： MZGRQABBEGKEJC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC(C)C)C1(C)C(C)C

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų